Cas no 880767-53-3 (2-OXAZOLIDINONE, 3-ACETYL-4,5-DIPHENYL-, (4R,5S)-)

• Product Name: 2-OXAZOLIDINONE, 3-ACETYL-4,5-DIPHENYL-, (4R,5S)-
• CAS No: 880767-53-3
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• CID: 3263603
• PubChem ID: 16088061
• Update Time: 2025-06-20

2-OXAZOLIDINONE, 3-ACETYL-4,5-DIPHENYL-, (4R,5S)- Chemical and Physical Properties

Names and Identifiers

• 2-OXAZOLIDINONE, 3-ACETYL-4,5-DIPHENYL-, (4R,5S)-
• (4R,5S)-3-acetyl-4,5-diphenyl-oxazolidin-2-one
• (4R,5S)-3-ACETYL-4,5-DIPHENYLOXAZOLIDIN-2-ONE
• F70187
• 880767-53-3
• CGNGQKIWOMGEOV-CVEARBPZSA-N
• SCHEMBL2800039
• (4R,5S)-3-acetyl4,5-diphenyl-oxazolidin-2-one

• Inchi： 1S/C17H15NO3/c1-12(19)18-15(13-8-4-2-5-9-13)16(21-17(18)20)14-10-6-3-7-11-14/h2-11,15-16H,1H3/t15-,16+/m1/s1
• InChI Key： CGNGQKIWOMGEOV-CVEARBPZSA-N
• SMILES： O1C(N(C(C)=O)[C@H](C2C=CC=CC=2)[C@@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 281.10519334Da
• Monoisotopic Mass: 281.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.6Ų

Additional information on 2-OXAZOLIDINONE, 3-ACETYL-4,5-DIPHENYL-, (4R,5S)-

Introduction to 2-OXAZOLIDINONE, 3-ACETYL-4,5-DIPHENYL-, (4R,5S) and Its Significance in Modern Chemical Biology

The compound with the CAS number 880767-53-3, identified as 2-OXAZOLIDINONE, 3-ACETYL-4,5-DIPHENYL-, (4R,5S), represents a fascinating molecule in the realm of chemical biology. This oxazolidinone derivative has garnered attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The oxazolidinone core is a heterocyclic compound known for its stability and versatility in forming coordination complexes with metals, making it a valuable scaffold in medicinal chemistry.

One of the most compelling aspects of 2-OXAZOLIDINONE, 3-ACETYL-4,5-DIPHENYL-, (4R,5S) is its chiral center configuration at the 4R and 5S positions. This stereochemical specificity is crucial in biological systems, where enantiomers can exhibit markedly different pharmacological activities. The presence of the acetyl group at the 3-position further enhances the molecule's functional diversity, allowing for various chemical modifications that can fine-tune its biological properties.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, making it more accessible for research purposes. The synthesis typically involves multi-step reactions starting from readily available precursors, leveraging transition metal-catalyzed cross-coupling reactions to construct the complex aryl groups. These synthetic methodologies not only highlight the progress in organic chemistry but also open new avenues for exploring derivatives with enhanced pharmacological profiles.

In the context of drug discovery, 2-OXAZOLIDINONE, 3-ACETYL-4,5-DIPHENYL-, (4R,5S) has shown promise as a lead compound for developing novel therapeutic agents. Its ability to interact with biological targets such as enzymes and receptors has been explored in several preclinical studies. Notably, researchers have investigated its potential as an inhibitor of bacterial proteases, which are critical targets in combating antibiotic-resistant infections. The oxazolidinone scaffold's inherent binding properties make it an attractive candidate for designing molecules that can disrupt pathogenic processes without causing significant side effects.

The phenyl groups attached at the 4 and 5 positions contribute to the compound's hydrophobicity and influence its solubility and bioavailability. These features are essential for optimizing drug-like properties, ensuring that the molecule can effectively reach its target site within the body. Additionally, the acetyl group provides a site for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones to improve efficacy and selectivity.

Recent studies have also explored the metal-binding capabilities of this oxazolidinone derivative. The nitrogen atoms within the heterocyclic ring can coordinate with various metal ions, including those involved in enzymatic reactions or cellular signaling pathways. This property has opened up possibilities for developing metallodrugs or metallopharmaceuticals that leverage the chelating ability of 2-OXAZOLIDINONE, 3-ACETYL-4,5-DIPHENYL-, (4R,5S) to enhance therapeutic outcomes.

The compound's stability under various conditions makes it a robust candidate for industrial applications as well. Its resistance to degradation ensures that it can be stored and handled without significant loss of activity, which is crucial for both laboratory research and potential commercial production. Furthermore, its compatibility with high-throughput screening assays allows researchers to rapidly assess its interactions with a wide range of biological targets.

As our understanding of molecular interactions continues to evolve, compounds like 2-OXAZOLIDINONE, 3-ACETYL-4,5-DIPHENYL-, (4R,5S) will play an increasingly important role in shaping future therapies. The combination of structural versatility and functional adaptability positions it as a key player in addressing complex biological challenges. By leveraging cutting-edge synthetic methods and computational tools, scientists are paving the way for discovering new derivatives with tailored properties that could revolutionize drug development.

In conclusion,2-OXAZOLIDINONE, 3-ACETYL, 4, 5-DIPHENYL-, (4R, 5S) identified by CAS number 880767-53-3, exemplifies how innovative molecular design can lead to breakthroughs in chemical biology. Its unique structural features and potential applications underscore its significance as a research tool and a promising candidate for future therapeutic interventions. As research progresses，this compound will continue to inspire new discoveries，contributing to advancements that benefit human health and well-being.